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Compound of Interest

Compound Name:
4-Chloro-3-iodo-7-methoxy-1H-

indazole

CAS No.: 1000342-00-6

Cat. No.: B3196437

Get Quote

Executive Technical Summary
Target Analyte: 4-Chloro-3-iodo-7-methoxy-1H-indazole[1][2][3]

CAS Registry Number: 1000342-00-6[2][4][5]

Molecular Formula: C

H

ClIN

O[5]

Molecular Weight: 308.50 g/mol

Physicochemical Profile: This compound is a halogenated indazole intermediate, typically

appearing as an off-white to pale yellow crystalline solid.
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Critical Challenge: The presence of the C3-Iodo and C7-Methoxy groups on the indazole

core introduces specific thermal risks:

Sublimation: Indazoles are prone to sublimation prior to melting, potentially fogging

capillary optics.

Thermal Instability: C-I bonds are weaker than C-Cl or C-F bonds; prolonged exposure to

high heat can induce deiodination or darkening (decomposition) before the true melt,

obscuring the endpoint.

This guide compares three standard determination methodologies—Manual Capillary,

Automated Optoelectronic, and Differential Scanning Calorimetry (DSC)—to identify the optimal

protocol for this specific chemical entity.

Comparative Performance of Determination
Methods
For a labile, halogenated intermediate like 4-Chloro-3-iodo-7-methoxy-1H-indazole, the

method of choice dictates the accuracy of the result.
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Feature
Method A: Manual

Capillary

(Thiele/Mel-Temp)

Method B:

Automated

Optoelectronic

(Mettler/Büchi)

Method C:

Differential Scanning

Calorimetry (DSC)

Primary Detection Visual (Subjective)
Optical Transmission

(Objective)

Heat Flow

(Thermodynamic)

Precision 1.0–2.0 °C 0.3–0.5 °C 0.1 °C

Sublimation Handling
Poor (Sample may

escape/fog)

Moderate (Sealed

capillaries required)

Excellent

(Hermetically sealed

pans)

Decomposition Insight
Low (Darkening often

confused with melt)

Medium

(Transmission drops if

sample chars)

High (Exotherm vs.

Endotherm distinction)

Sample Required ~1–5 mg ~2–5 mg ~2–10 mg

Throughput Low (1 sample/run)
High (3–6

samples/run)
Low (1 sample/run)

Verdict for Analyte Screening Only QC Standard
Gold Standard for

R&D

Expert Insight on Causality
Why Manual Fails: The subjective interpretation of "meniscus formation" is compromised

when the sample discolors due to iodine liberation (a common issue with C3-iodoindazoles).

Why DSC Wins: DSC separates the endothermic event of melting from the exothermic event

of decomposition. If the compound melts at 160°C and decomposes at 165°C, a capillary

method will likely report a broad, inaccurate range. DSC resolves these as distinct peaks.

Recommended Experimental Protocols
Protocol A: Automated Optoelectronic Method (Routine
QC)
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Best balance of speed and compliance (USP <741>).

Equipment: Mettler Toledo MP90 or Büchi M-565.

Sample Prep: Dry the sample under vacuum at 40°C for 4 hours to remove residual solvent

(solvates depress MP). Grind to a fine powder using an agate mortar.

Loading: Fill 3 melting point capillaries to a height of 3 mm. Compact the powder by tapping

(loose packing causes uneven heat transfer).

Sealing (Critical): Flame-seal the open end of the capillary to prevent sublimation of the

indazole ring.

Parameters:

Start Temp: 140°C (Assuming expected MP >150°C; adjust based on CoA).

Ramp Rate: 1.0 °C/min. (Faster rates lag the sensor; slower rates risk decomposition).

Endpoint Threshold: Set transmission drop to 40% (onset) and 90% (clear point).

Validation: Run a benzoic acid standard (MP 122°C) or adipic acid (MP 152°C) prior to

analysis.

Protocol B: Differential Scanning Calorimetry (R&D
Characterization)
Required for purity analysis and polymorph screening.

Equipment: TA Instruments Discovery DSC or PerkinElmer DSC 8000.

Pan Selection: Use Tzero Hermetic Aluminum Pans. The hermetic seal suppresses

sublimation and contains volatile iodine decomposition products.

Reference: Empty hermetic aluminum pan (matched weight).

Purge Gas: Nitrogen (50 mL/min).
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Thermal Cycle:

Equilibrate: 25°C.

Ramp: 10°C/min to 200°C.

Note: Do not use a "Heat-Cool-Heat" cycle for this compound initially. If the C-I bond

cleaves during the first melt, the second cycle will show the MP of the degradation

product, not the parent.

Data Analysis: Integrate the melting endotherm.

: Extrapolated onset temperature (The true thermodynamic MP).

: Peak temperature.

: Enthalpy of fusion (J/g). A sharp, high-energy peak indicates high crystallinity.

Visualizing the Decision Pathway
The following diagram illustrates the logical flow for selecting the correct method and

interpreting the results for 4-Chloro-3-iodo-7-methoxy-1H-indazole.
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Start: Characterize
4-Chloro-3-iodo-7-methoxy-1H-indazole

Is Purity Known? (>98%)

Select Method Based on Goal

Method: Capillary (QC)

Routine ID

Method: DSC (R&D)

Purity/Polymorph

CRITICAL: Flame Seal Capillary
(Prevent Sublimation)

Use Hermetic Pan

Observe: Discoloration before Melt?

Result: Clear Melt Range

No Darkening

Result: Decomp/Fogging
(Inaccurate)

Darkening/Fog

Switch Method

Single Ramp 10°C/min

Analyze Endotherm Onset

Click to download full resolution via product page
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Caption: Decision logic for analyzing halogenated indazoles. Note the critical pivot to DSC if

decomposition (discoloration) is observed in capillary methods.

Data Interpretation & Troubleshooting
When analyzing 4-Chloro-3-iodo-7-methoxy-1H-indazole, you may encounter specific

artifacts. Use this table to interpret them:

Observation Diagnosis Corrective Action

Wide Melting Range (>3°C) Impurity or Solvent Trap
Dry sample at 40°C/vac.

Check HPLC purity.

Sample turns brown/violet Iodine liberation (Decomp)

Use DSC. If using capillary,

record "Decomposition Point" (

), not MP.

Fog inside capillary Sublimation

The capillary was not sealed

properly. Repeat with flame-

sealed tube.

Double Melting Peak (DSC) Polymorphism

The compound may have

metastable forms. Do not grind

excessively; test "as is" vs.

"ground".

References
Sigma-Aldrich.4-Chloro-1H-indazole Product Specification (CAS 13096-96-3). (Used as

structural baseline for indazole thermal behavior).

U.S. Pharmacopeia (USP).General Chapter <741> Melting Range or Temperature.

(Standard for capillary methodology).

Mettler Toledo.Thermal Analysis of Pharmaceuticals: Melting Point and DSC. (Protocol for

automated detection).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3196437/docs?utm_src=pdf-body#melting-point-determination-guide-4-chloro-3-iodo-7-methoxy-1h-indazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3196437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Institutes of Health (PubChem).4-Chloro-3-iodo-7-methoxy-1H-indazole (CAS

1000342-00-6) Compound Summary.[2]

Giraud, F., et al. "C3-Indazole Functionalization: A Review." Current Organic Chemistry,

2010. (Context on C3-iodo stability and synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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